Cas no 1250418-28-0 (N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide)

• Product Name: N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide
• CAS No: 1250418-28-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5167850
• Update Time: 2025-06-13

N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide
• D75667
• N-{4-[(prop-2-yn-1-yl)amino]phenyl}acetamide
• Acetamide, N-[4-(2-propyn-1-ylamino)phenyl]-

• Inchi： 1S/C11H12N2O/c1-3-8-12-10-4-6-11(7-5-10)13-9(2)14/h1,4-7,12H,8H2,2H3,(H,13,14)
• InChI Key： SZPDGXZLJFZVMT-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)NCC#C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1

Additional information on N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide

Comprehensive Overview of N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide (CAS No. 1250418-28-0)

N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide, with the CAS number 1250418-28-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic IUPAC name, features a unique molecular structure combining an acetamide group with a prop-2-yn-1-ylamino substituent. Its distinct chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide has surged due to its potential applications in targeted therapies and bioconjugation. Researchers are particularly interested in its role as a click chemistry reagent, a hot topic in modern synthetic chemistry. Click chemistry, popularized by Nobel laureate Barry Sharpless, enables rapid and efficient molecular assembly, making compounds like 1250418-28-0 indispensable in high-throughput screening and biomarker labeling.

The compound’s prop-2-yn-1-ylamino moiety is a key feature that facilitates alkyne-azide cycloaddition, a cornerstone reaction in bioorthogonal chemistry. This property aligns with current trends in precision medicine, where researchers seek to develop site-specific drug delivery systems. For instance, N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide can be used to functionalize antibodies or nanoparticles, enabling cancer cell targeting—a frequently searched topic in biomedical research forums.

Another area of interest is the compound’s potential in neurodegenerative disease research. With the rising global prevalence of conditions like Alzheimer’s and Parkinson’s, scientists are exploring small-molecule modulators that can cross the blood-brain barrier. The acetamide group in 1250418-28-0 may enhance solubility and bioavailability, addressing a common challenge in CNS drug development—a subject frequently queried in AI-driven literature searches.

From a synthetic perspective, CAS 1250418-28-0 is often discussed in the context of green chemistry. As sustainability becomes a priority, researchers are optimizing its synthesis to minimize waste and energy consumption. This aligns with broader industry trends, such as the 12 Principles of Green Chemistry, which are increasingly referenced in academic publications and patent filings.

In summary, N-(4-(Prop-2-yn-1-ylamino)phenyl)acetamide (1250418-28-0) is a versatile compound with applications spanning drug discovery, bioconjugation, and material science. Its relevance to cutting-edge fields like click chemistry and precision medicine ensures its continued prominence in scientific discourse. For researchers seeking high-purity intermediates or custom synthesis solutions, this compound represents a critical tool in advancing next-generation therapeutics.